![molecular formula C5H6OS B060905 Furfuryl mercaptan CAS No. 175236-33-6](/img/structure/B60905.png)
Furfuryl mercaptan
Overview
Description
Furfuryl mercaptan is a heterocyclic sulfur compound with a characterizing coffee flavor . It naturally occurs in coffee, cooked beef, roasted pork, roasted chicken, and popcorn .
Synthesis Analysis
This compound can be synthesized from furfural and furfuryl alcohol . One method involves converting furfurol into the respective disulphide by reaction with an alkaline sulphurous compound, and then subjecting the disulphide formed to the action of a reducing agent . Another method involves reacting thiourea and furfuryl chloride with subsequent hydrolysis of the reaction product .Molecular Structure Analysis
The interaction of this compound with β-cyclodextrin was investigated by the molecular mechanics (MM) method . The structure of the this compound-β-cyclodextrin inclusion complex with the minimum energy was obtained by MM2 calculation .Chemical Reactions Analysis
This compound reacts readily under Fenton-type reaction conditions, leading to up to 90% degradation within 1 hour at 37°C . It can also be oxidized together with Methyl Mercaptan to give Methyl Furfuryl Disulfide .Physical And Chemical Properties Analysis
This compound is a colorless to almost colorless clear liquid . It has a density of 1.13 g/mL at 25°C . It is insoluble in water, soluble in organic solvents and dilute lye .Scientific Research Applications
Coffee Flavor Degradation : Furfuryl mercaptan, an important coffee flavor compound, is prone to degradation under Fenton-type reaction conditions, forming dimers and a range of nonvolatile compounds (Blank et al., 2002).
Hydrogen Bonding Studies : Comparing hydrogen bonds involving sulfur in this compound monohydrate with those in furfuryl alcohol, revealing insights into these molecular interactions (Juanes et al., 2018).
Formation in Coffee : A study on the formation of this compound in coffee, investigating its precursors and suggesting that coffee protein may contribute to its formation (Parliment & Stahl, 1995).
Flavor Enhancement in Instant Coffee : An examination of the effects of adding this compound to instant coffee, assessing its impact on flavor (Elmore & Nursten, 2007).
Synthesis of Heterocyclic Derivatives : Research on creating cyclic compounds from this compound and evaluating their biological efficacy and antioxidant effectiveness (Maged & Ahamed, 2021).
Toxicity Study in Rats : Investigating the short-term toxicity of this compound in rats, determining a no-untoward-effect level of 3 mg/kg/day (Phillips et al., 1977).
Metal Complexes Formation : Study on the formation of soluble complexes between this compound and various metals, providing insights into its chemical interactions (Saxena & Sheelwant, 1974).
Infrared Spectra of Furfuryl Sulfides : Analysis of the odor and infrared spectra of furfuryl sulfides, providing valuable information for identifying these compounds (Obata et al., 1965).
Formation of Inclusion Complex : Exploring the synthesis of a this compound-β-cyclodextrin inclusion complex to enhance the stability of this compound (Zhu et al., 2021).
Synthesis of New Compounds : Synthesizing new heterocyclic compounds from this compound and assessing their biological activities (Ahamed, 2018).
Metabolism in Rat Liver : Studying the metabolism of this compound in rat liver, focusing on its conversion to methyl sulphide and sulphoxide derivatives (Lake et al., 2003).
Formation from Allylic Alcohol Precursors : Research on the formation of sulfur-containing flavor compounds from allylic alcohol precursors, relevant to food aromas (Rizzi, 1995).
Antioxidative Activities : Investigation of the antioxidative activities of this compound in lipid peroxidation systems (Eiserich et al., 1995).
Polarographic Reduction Study : A study on the polarographic reduction of zinc and thorium in this compound media (Sαxena & Sheelwant, 1973).
Corrosion Inhibition of Copper : Exploring the use of this compound as a corrosion inhibitor for copper in sulfuric acid, combining experimental and theoretical methods (Tan et al., 2019).
Safety and Hazards
Furfuryl mercaptan is toxic if swallowed, in contact with skin, or if inhaled . It is also a flammable liquid and vapor . Safety measures include avoiding contact with skin and eyes, avoiding inhalation of vapor or mist, keeping away from sources of ignition, and using spark-proof tools and explosion-proof equipment .
Future Directions
properties
IUPAC Name |
furan-2-ylmethanethiol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6OS/c7-4-5-2-1-3-6-5/h1-3,7H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFFTZDQKIXPDAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7052654 | |
Record name | 2-Furylmethanethiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7052654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colourless oily liquid; extremely powerful and diffusive odour which on dilution becomes agreeable, coffee-like, caramellic-burnt, sweet | |
Record name | Furfuryl mercaptan | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1004/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
263.00 to 265.00 °C. @ 17.00 mm Hg | |
Record name | 2-Furanmethanethiol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032915 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Solubility |
5000 mg/L @ 20 °C (exp), Insoluble in water; soluble in oils, Miscible at room temperature (in ethanol) | |
Record name | 2-Furanmethanethiol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032915 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Record name | Furfuryl mercaptan | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1004/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.125-1.135 (20°) | |
Record name | Furfuryl mercaptan | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1004/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
98-02-2 | |
Record name | 2-Furanmethanethiol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=98-02-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Furfuryl mercaptan | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000098022 | |
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Record name | Furfuryl mercaptan | |
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Record name | 2-Furanmethanethiol | |
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Record name | 2-Furylmethanethiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7052654 | |
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Record name | 2-furylmethanethiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.390 | |
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Record name | FURFURYL MERCAPTAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/29W096TCPG | |
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Record name | 2-Furanmethanethiol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032915 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
113.00 to 115.00 °C. @ 760.00 mm Hg | |
Record name | 2-Furanmethanethiol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032915 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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